Cas no 896288-73-6 (N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(furan-2-yl)methylethanediamide)

• Product Name: N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(furan-2-yl)methylethanediamide
• CAS No: 896288-73-6
• MF: C₂₀H₂₅N₃O₅S
• MW: 419.494603872299
• CID: 6430471
• PubChem ID: 18574925
• Update Time: 2025-11-01

N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(furan-2-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(furan-2-yl)methylethanediamide
• N1-((1-((2,5-dimethylphenyl)sulfonyl)pyrrolidin-2-yl)methyl)-N2-(furan-2-ylmethyl)oxalamide
• AKOS024661895
• F2574-0586
• N-[[1-(2,5-dimethylphenyl)sulfonylpyrrolidin-2-yl]methyl]-N'-(furan-2-ylmethyl)oxamide
• CHEMBL1878691
• HMS3003C21
• 896288-73-6
• SMR000811465
• N-{[1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-yl]methyl}-N'-[(furan-2-yl)methyl]ethanediamide
• MLS001234449

• Inchi： 1S/C20H25N3O5S/c1-14-7-8-15(2)18(11-14)29(26,27)23-9-3-5-16(23)12-21-19(24)20(25)22-13-17-6-4-10-28-17/h4,6-8,10-11,16H,3,5,9,12-13H2,1-2H3,(H,21,24)(H,22,25)
• InChI Key： LMNINDHYUHVTPJ-UHFFFAOYSA-N
• SMILES： C(NCC1CCCN1S(C1=CC(C)=CC=C1C)(=O)=O)(=O)C(NCC1=CC=CO1)=O

Computed Properties

• Exact Mass: 419.15149208g/mol
• Monoisotopic Mass: 419.15149208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(furan-2-yl)methylethanediamide

Introduction to N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(furan-2-yl)methylethanediamide (CAS No. 896288-73-6)

N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(furan-2-yl)methylethanediamide (CAS No. 896288-73-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is characterized by its unique structural features and potential biological activities. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(furan-2-yl)methylethanediamide is composed of a pyrrolidine ring substituted with a 2,5-dimethylbenzenesulfonyl group and a furan ring attached to an ethanediamide moiety. This intricate arrangement of functional groups imparts the compound with a high degree of structural complexity and versatility, making it an attractive candidate for various applications in drug discovery and development.

In terms of chemical synthesis, the preparation of N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(furan-2-yl)methylethanediamide typically involves multi-step reactions. One common approach is to start with the synthesis of the pyrrolidine derivative followed by the introduction of the 2,5-dimethylbenzenesulfonyl group and the furan ring. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for its potential use in pharmaceutical formulations.

The biological activities of N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(furan-2-yl)methylethanediamide have been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, studies have indicated that it possesses antioxidant and anti-cancer activities, further expanding its therapeutic potential.

One of the key mechanisms through which N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(furan-2-yl)methylethanediamide exerts its biological effects is by modulating the activity of specific enzymes and signaling pathways. For instance, it has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 by interfering with the NF-kB signaling pathway. This mechanism of action is particularly relevant in the context of chronic inflammatory conditions where sustained activation of these pathways contributes to tissue damage and disease progression.

In addition to its anti-inflammatory properties, recent studies have also explored the potential of N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(furan-2-yl)methylethanediamide as an anti-cancer agent. Preclinical data suggest that it can induce apoptosis in cancer cells by targeting multiple signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the PI3K/Akt/mTOR pathway, which is frequently dysregulated in various types of cancer. These findings highlight the multifaceted therapeutic potential of this compound and warrant further investigation in clinical settings.

The safety profile of N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(furan-2-yl)methylethanediamide has also been evaluated in preclinical studies. Toxicity assessments have indicated that it exhibits low toxicity at therapeutic concentrations, which is a critical factor for its potential use as a drug candidate. However, more comprehensive safety evaluations are necessary to fully understand its long-term effects and any potential side effects.

In conclusion, N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(furan-2-yl)methylethanediamide (CAS No. 896288-73-6) is a promising compound with a wide range of biological activities and therapeutic potential. Its unique chemical structure and multifaceted mechanisms of action make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its properties and applications, this compound holds significant promise for addressing unmet medical needs in various disease areas.